2-bromo-6-(glutathion-S-yl)hydroquinone
2-bromo-6-(glutathion-S-yl)hydroquinone
Brand Name:
Vulcanchem
CAS No.:
114865-64-4
VCID:
VC0054152
InChI:
InChI=1S/C16H20BrN3O8S/c17-8-3-7(21)4-11(14(8)25)29-6-10(15(26)19-5-13(23)24)20-12(22)2-1-9(18)16(27)28/h3-4,9-10,21,25H,1-2,5-6,18H2,(H,19,26)(H,20,22)(H,23,24)(H,27,28)/t9-,10-/m0/s1
SMILES:
C1=C(C=C(C(=C1SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)Br)O
Molecular Formula:
C16H20BrN3O8S
Molecular Weight:
494.3 g/mol
2-bromo-6-(glutathion-S-yl)hydroquinone
CAS No.: 114865-64-4
Main Products
VCID: VC0054152
Molecular Formula: C16H20BrN3O8S
Molecular Weight: 494.3 g/mol
CAS No. | 114865-64-4 |
---|---|
Product Name | 2-bromo-6-(glutathion-S-yl)hydroquinone |
Molecular Formula | C16H20BrN3O8S |
Molecular Weight | 494.3 g/mol |
IUPAC Name | (2S)-2-amino-5-[[(2R)-3-(3-bromo-2,5-dihydroxyphenyl)sulfanyl-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C16H20BrN3O8S/c17-8-3-7(21)4-11(14(8)25)29-6-10(15(26)19-5-13(23)24)20-12(22)2-1-9(18)16(27)28/h3-4,9-10,21,25H,1-2,5-6,18H2,(H,19,26)(H,20,22)(H,23,24)(H,27,28)/t9-,10-/m0/s1 |
Standard InChIKey | QSJZDQPQNVINPC-UWVGGRQHSA-N |
Isomeric SMILES | C1=C(C=C(C(=C1SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)O)Br)O |
SMILES | C1=C(C=C(C(=C1SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)Br)O |
Canonical SMILES | C1=C(C=C(C(=C1SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)O)Br)O |
Sequence | XXG |
Synonyms | 2-Br-6-(GSyl)HQ 2-bromo-6-(glutathion-S-yl)hydroquinone 2-bromo-6-(glutathion-S-yl)hydroquinone, 35S-labeled |
PubChem Compound | 119585 |
Last Modified | Nov 11 2021 |
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